Cas no 894924-97-1 (8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene)

• Product Name: 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene
• CAS No: 894924-97-1
• MF: C₂₃H₂₇N₃O₂S₂
• MW: 441.609382867813
• CID: 5422939
• PubChem ID: 20937564
• Update Time: 2025-07-01

8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-3-(propylthio)-8-tosyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• AKOS001981968
• 8-(4-methylphenyl)sulfonyl-2-phenyl-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• 894924-97-1
• 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene
• F3411-1847
• 1,4,8-Triazaspiro[4.5]deca-1,3-diene, 8-[(4-methylphenyl)sulfonyl]-2-phenyl-3-(propylthio)-
• 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene

• Inchi： 1S/C23H27N3O2S2/c1-3-17-29-22-21(19-7-5-4-6-8-19)24-23(25-22)13-15-26(16-14-23)30(27,28)20-11-9-18(2)10-12-20/h4-12H,3,13-17H2,1-2H3
• InChI Key： OSALYXMFZVFWFK-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(C)C=C3)(=O)=O)CC2)N=C(SCCC)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 441.15446946g/mol
• Monoisotopic Mass: 441.15446946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.8Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.9±65.0 °C(Predicted)
• pka: 5.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene

Introduction to 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS No. 894924-97-1)

8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS No. 894924-97-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of triazaspirodecadienes, which are characterized by their spirocyclic framework and the presence of multiple heteroatoms. The compound's structure includes a 4-methylbenzenesulfonyl group, a phenyl ring, and a propylsulfanyl substituent, all of which contribute to its chemical and biological properties.

The synthesis of 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene has been reported in several studies, highlighting the importance of precise synthetic methods to achieve high yields and purity. One notable approach involves the reaction of a propylsulfanyl derivative with a suitable phenyl and 4-methylbenzenesulfonyl precursor under controlled conditions. The resulting compound is then characterized using advanced spectroscopic techniques such as NMR and mass spectrometry to confirm its structure and purity.

Recent research has focused on the biological activities of 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents for inflammatory diseases. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene have also been studied to assess its suitability for clinical applications. Results from these studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it exhibits low toxicity in animal models.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms underlying the biological activities of 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene. Ongoing studies are exploring its interactions with specific cellular targets and signaling pathways to identify potential biomarkers for drug response and resistance.

In conclusion, 8-(4-methylbenzenesulfonyl)-2-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene (CAS No. 894924-97-1) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Continued research will undoubtedly uncover new insights into its mechanisms of action and optimize its therapeutic applications.